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Compound of Interest

Compound Name:
TRIS(TRIMETHYLSILYLMETHYL)

PHOSPHINE

Cat. No.: B096055 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of reactive chemical compounds is paramount. This guide provides essential

safety and logistical information for the proper disposal of

tris(trimethylsilylmethyl)phosphine, a pyrophoric and moisture-sensitive organophosphorus

compound. Adherence to these procedures is critical for laboratory safety and environmental

protection.

I. Chemical and Physical Properties
A thorough understanding of the properties of tris(trimethylsilylmethyl)phosphine is the first

step in its safe management. This substance is a white solid with a disagreeable odor that is

known to smoke and potentially ignite upon contact with air.[1] It is stable when stored in a

sealed container under a dry, inert atmosphere.[1]
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Property Value

Molecular Formula C12H33PSi3[1]

Molecular Weight 292.62 g/mol [1]

Appearance White solid with a disagreeable odor[1]

Melting Point 66-70°C[1][2]

Boiling Point 70°C @ 1 mmHg[1]

Specific Gravity 1[1]

Vapor Pressure <0.1 mmHg @ 25°C[1]

Flash Point <110°C (<230°F)[1]

Solubility Reacts with water[1]

II. Health and Safety Hazards
Tris(trimethylsilylmethyl)phosphine is a hazardous substance that requires careful handling.

It is considered a poison by inhalation and can cause severe eye and skin irritation.[1] Due to

its pyrophoric nature, it poses a significant fire risk, especially when exposed to heat, sparks, or

open flames.[1][3] It is reactive with oxygen, water, moisture, alcohols, acids, and oxidizers.[1]

Hazard Statements:

H250: Catches fire spontaneously if exposed to air.[4][5]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][6]

III. Proper Disposal Procedures
The following step-by-step protocols are recommended for the safe disposal of

tris(trimethylsilylmethyl)phosphine. These procedures should be carried out in a well-
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ventilated area, such as a fume hood, and with the appropriate personal protective equipment

(PPE).

A. Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure the following PPE is worn:

Safety glasses and a face shield[4]

Flame-retardant laboratory coat

Chemically resistant gloves[4]

Appropriate respiratory protection (e.g., a respirator with a suitable filter)[4]

B. Disposal of Small Quantities

For small residual amounts of tris(trimethylsilylmethyl)phosphine, controlled burning is a

viable disposal method.[1]

Experimental Protocol:

Inert Atmosphere: Conduct the procedure in a fume hood under an inert atmosphere (e.g.,

nitrogen or argon).

Containment: Place the material in a suitable, non-reactive container (such as a metal pan)

containing sand.

Ignition: Use a long-handled lighter or a remote ignition source to carefully ignite the

compound.

Observation: Allow the material to burn completely.

Cooling: Let the container and its contents cool down to ambient temperature.

Final Disposal: The remaining residue should be collected and disposed of as hazardous

waste in accordance with local regulations.
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C. Chemical Neutralization

An alternative method for disposal involves chemical neutralization under an inert atmosphere.

[1]

Experimental Protocol:

Inert Atmosphere: In a fume hood, place the tris(trimethylsilylmethyl)phosphine in a flask

under a continuous flow of nitrogen or argon.

Solvent Addition: Add an anhydrous, non-reactive solvent (e.g., hexane) to dissolve the

compound.

Neutralization: Slowly and carefully add a solution of sodium hypochlorite (laundry bleach) to

the flask while stirring. This is an exothermic reaction, so the addition should be dropwise to

control the temperature.

Separation: After the reaction is complete, the mixture will separate into two layers.

Organic Layer Incineration: The organic layer should be separated and sent for incineration

at a licensed waste disposal facility.[1]

Aqueous Layer Disposal: The aqueous layer should be neutralized and disposed of in

accordance with local regulations.

D. Spill Management

In the event of a spill, immediate action is required to mitigate the risks.

Spill Response Protocol:

Evacuation: Evacuate all non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: Cover the spill with a non-combustible absorbent material, such as sand or

earth.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SIT8722.7-msds.pdf
https://www.benchchem.com/product/b096055?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIT8722.7-msds.pdf
https://datasheets.scbt.com/sc-229653.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a suitable container for disposal.[3][7]

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: The collected waste must be disposed of as hazardous material, following all

institutional and local regulations.[6]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

tris(trimethylsilylmethyl)phosphine.
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Start: Tris(trimethylsilylmethyl)phosphine Waste

Is it a Spill?

Assess Quantity of Waste

Small Quantity?

Controlled Burning
(with appropriate controls)

Yes

Chemical Neutralization
(under inert atmosphere)

No (Larger Quantity)

Dispose of as Hazardous Waste
(in accordance with regulations)

No

Follow Spill Management Protocol

Yes

Click to download full resolution via product page

Caption: Disposal workflow for tris(trimethylsilylmethyl)phosphine.

V. Storage and Handling
Proper storage and handling are crucial to prevent accidents.
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Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers under a dry,

inert atmosphere such as nitrogen or argon.[1][6] Keep away from heat, sparks, open

flames, and incompatible materials like acids, alcohols, and oxidizing agents.[3][6]

Handling: Always handle this compound in a well-ventilated area, preferably a fume hood,

and use non-sparking tools.[3][6] Avoid contact with air, water, and moisture.[1] Grounding

and bonding of containers and transfer equipment are necessary to prevent static discharge.

[5]

By strictly following these guidelines, laboratory personnel can safely manage and dispose of

tris(trimethylsilylmethyl)phosphine, minimizing risks to themselves and the environment.

Always consult your institution's safety officer and local regulations for specific disposal

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gelest.com [gelest.com]

2. Tris((trimethylsilylmethyl))phosphine｜lookchem [lookchem.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Tris(trimethylsilyl)phosphine 95 15573-38-3 [sigmaaldrich.com]

5. gelest.com [gelest.com]

6. gelest.com [gelest.com]

7. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Safe Disposal of Tris(trimethylsilylmethyl)phosphine: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096055#tris-trimethylsilylmethyl-phosphine-proper-
disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SIT8722.7-msds.pdf
http://www.gelest.com/wp-content/uploads/SIT8723.3_TRISTRIMETHYLSILYLPHOSPHINE_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/82108.pdf
http://www.gelest.com/wp-content/uploads/SIT8723.3_TRISTRIMETHYLSILYLPHOSPHINE_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/82108.pdf
http://www.gelest.com/wp-content/uploads/SIT8723.3_TRISTRIMETHYLSILYLPHOSPHINE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8722.7-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8723.4-msds.pdf
https://www.benchchem.com/product/b096055?utm_src=pdf-body
https://www.benchchem.com/product/b096055?utm_src=pdf-custom-synthesis
https://www.gelest.com/wp-content/uploads/product_msds/SIT8722.7-msds.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL287213.htm
https://pim-resources.coleparmer.com/sds/82108.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/333670
https://www.gelest.com/wp-content/uploads/product_msds/SIT8723.4-msds.pdf
http://www.gelest.com/wp-content/uploads/SIT8723.3_TRISTRIMETHYLSILYLPHOSPHINE_GHS-US_English-US.pdf
https://datasheets.scbt.com/sc-229653.pdf
https://www.benchchem.com/product/b096055#tris-trimethylsilylmethyl-phosphine-proper-disposal-procedures
https://www.benchchem.com/product/b096055#tris-trimethylsilylmethyl-phosphine-proper-disposal-procedures
https://www.benchchem.com/product/b096055#tris-trimethylsilylmethyl-phosphine-proper-disposal-procedures
https://www.benchchem.com/product/b096055#tris-trimethylsilylmethyl-phosphine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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